molecular formula C8H12N2O2 B8551051 1-Isopropyl-2-methyl-1H-imidazole-4-carboxylic acid

1-Isopropyl-2-methyl-1H-imidazole-4-carboxylic acid

Cat. No. B8551051
M. Wt: 168.19 g/mol
InChI Key: PGEDTCJLCVPIAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Isopropyl-2-methyl-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Isopropyl-2-methyl-1H-imidazole-4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Isopropyl-2-methyl-1H-imidazole-4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Isopropyl-2-methyl-1H-imidazole-4-carboxylic acid

Molecular Formula

C8H12N2O2

Molecular Weight

168.19 g/mol

IUPAC Name

2-methyl-1-propan-2-ylimidazole-4-carboxylic acid

InChI

InChI=1S/C8H12N2O2/c1-5(2)10-4-7(8(11)12)9-6(10)3/h4-5H,1-3H3,(H,11,12)

InChI Key

PGEDTCJLCVPIAQ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CN1C(C)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 1-isopropyl-2-methyl-1H-imidazole-4-carboxylate (0.423 mmol, 83 mg) was dissolved in methanol (0.5 ml) and THF (4 ml). NaOH 2 M (2.115 mmol, 1.057 ml) was added and the resulting mixture was stirred at RT overnight. The pH of the reaction mixture was adjusted to about 5 with 1 M HCl and the mixture was evaporated. Ethanol was added and the salt was removed by filtration. The salt was flushed few times with ethanol. 51 mg of the title compound was obtained. 1H-NMR (400 MHz, DMSO-d6): δ 1.38 (d, 6H), 2.39 (s, 3H), 4.35-4.49 (m, 1H), 7.97 (s, 1H).
Quantity
83 mg
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
solvent
Reaction Step One
Name
Quantity
1.057 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
4 mL
Type
solvent
Reaction Step Four

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